Cas no 1361561-55-8 (6-Amino-3-(2,4,6-trichlorophenyl)pyridine-2-acetonitrile)

• Product Name: 6-Amino-3-(2,4,6-trichlorophenyl)pyridine-2-acetonitrile
• CAS No: 1361561-55-8
• MF: C₁₃H₈Cl₃N₃
• MW: 312.581719398499
• CID: 4793569
• Update Time: 2025-06-23

6-Amino-3-(2,4,6-trichlorophenyl)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Amino-3-(2,4,6-trichlorophenyl)pyridine-2-acetonitrile

• Inchi： 1S/C13H8Cl3N3/c14-7-5-9(15)13(10(16)6-7)8-1-2-12(18)19-11(8)3-4-17/h1-2,5-6H,3H2,(H2,18,19)
• InChI Key： DXSPBIRDYRIQJC-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C1=CC=C(N)N=C1CC#N)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 344
• XLogP3: 3.7
• Topological Polar Surface Area: 62.7

Additional information on 6-Amino-3-(2,4,6-trichlorophenyl)pyridine-2-acetonitrile

Recent Advances in the Study of 6-Amino-3-(2,4,6-trichlorophenyl)pyridine-2-acetonitrile (CAS: 1361561-55-8)

The compound 6-Amino-3-(2,4,6-trichlorophenyl)pyridine-2-acetonitrile (CAS: 1361561-55-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a lead compound in drug discovery.

Recent studies have highlighted the synthetic versatility of 6-Amino-3-(2,4,6-trichlorophenyl)pyridine-2-acetonitrile. A 2023 publication in the Journal of Medicinal Chemistry detailed an optimized synthetic route that improves yield and purity, making it more accessible for further pharmacological evaluation. The compound's pyridine core and trichlorophenyl moiety are believed to contribute to its ability to interact with various biological targets, including kinases and G-protein-coupled receptors (GPCRs).

In vitro studies have demonstrated promising activity of 6-Amino-3-(2,4,6-trichlorophenyl)pyridine-2-acetonitrile against several cancer cell lines, particularly those resistant to conventional chemotherapeutic agents. Mechanistic investigations suggest that the compound induces apoptosis through the mitochondrial pathway, as evidenced by caspase-3 activation and cytochrome c release. These findings position it as a potential candidate for developing novel anticancer therapies.

Beyond oncology, preliminary research indicates that this compound may have applications in neurodegenerative diseases. A 2024 study published in ACS Chemical Neuroscience reported its ability to cross the blood-brain barrier and exhibit neuroprotective effects in models of Parkinson's disease. The exact molecular targets remain under investigation, but its modulation of oxidative stress pathways appears to play a crucial role.

Structural-activity relationship (SAR) studies have begun to elucidate the importance of the acetonitrile group at the 2-position of the pyridine ring. Modifications to this moiety significantly impact the compound's bioavailability and target selectivity, providing valuable insights for future derivative development. Computational modeling studies further support these observations, predicting favorable binding interactions with several disease-relevant proteins.

Despite these promising findings, challenges remain in the development of 6-Amino-3-(2,4,6-trichlorophenyl)pyridine-2-acetonitrile as a therapeutic agent. Current research efforts are focused on improving its pharmacokinetic properties and reducing potential off-target effects. The compound's relatively high lipophilicity, while beneficial for membrane permeability, may need optimization to enhance aqueous solubility and metabolic stability.

In conclusion, 6-Amino-3-(2,4,6-trichlorophenyl)pyridine-2-acetonitrile represents an exciting scaffold in medicinal chemistry with demonstrated biological activities across multiple therapeutic areas. Ongoing research continues to explore its full potential, with particular emphasis on target identification and lead optimization. The compound's unique chemical features and promising preliminary data warrant further investigation as a potential basis for novel therapeutic agents.